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Compound of Interest

Compound Name: Propiverine N-oxide

Cat. No.: B1234086 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides essential guidance on the personal

protective equipment (PPE) for handling Propiverine N-oxide, along with operational and

disposal plans to facilitate safe and efficient laboratory practices. While Propiverine N-oxide
(hydrochloride) is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is crucial.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Propiverine N-oxide in a

laboratory setting. These recommendations are based on general laboratory safety best

practices and information from the safety data sheet of the parent compound, propiverine

hydrochloride.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Glasses

Should be worn at all times in

the laboratory to protect from

potential splashes.

Face Shield

Recommended when there is

a higher risk of splashing, such

as when handling larger

quantities of the substance or

solutions.[1]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended for handling

Propiverine N-oxide. Gloves

should be inspected before

use and disposed of properly

after handling.[1]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin from accidental contact

with the substance.

Foot Protection Closed-toe Shoes

Should always be worn in a

laboratory setting to protect

against spills and falling

objects.

Operational and Disposal Plans
Handling and Storage:

Handling: No special handling measures are required for Propiverine N-oxide
(hydrochloride).[2] However, it is good practice to handle the substance in a well-ventilated

area.

Storage: No special storage requirements are necessary.[2] Store in a dry, cool place.
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Emergency Procedures:

After Inhalation: If any discomfort is experienced after inhalation, move to an area with fresh

air. Consult a doctor if symptoms persist.[2]

After Skin Contact: The product is generally not irritating to the skin. In case of contact, wash

the affected area with soap and water.

After Eye Contact: Rinse the opened eye for several minutes under running water.

After Swallowing: If symptoms persist after swallowing, consult a doctor.

Disposal:

Smaller quantities of Propiverine N-oxide can be disposed of with household waste.

For larger quantities and uncleaned packaging, disposal must be made according to official

regulations.

Experimental Workflow: Donning Personal
Protective Equipment
The following diagram illustrates the standard procedure for putting on personal protective

equipment before handling Propiverine N-oxide in a laboratory.
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Laboratory Entry

Start: Enter Laboratory

Step 1: 
Ensure Closed-Toe Shoes are Worn

Proceed

Step 2: 
Don Laboratory Coat

Proceed

Step 3: 
Put on Safety Glasses

Proceed

Step 4: 
Put on Nitrile Gloves

Proceed

Ready to Handle 
Propiverine N-oxide

Proceed

Click to download full resolution via product page

PPE Donning Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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